Cas no 90303-23-4 (3-amino-N-(pyridin-4-yl)propanamide hydrochloride)

• Product Name: 3-amino-N-(pyridin-4-yl)propanamide hydrochloride
• CAS No: 90303-23-4
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 1120892
• PubChem ID: 13612907
• Update Time: 2025-05-20

3-amino-N-(pyridin-4-yl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-4-pyridinyl-Propanamide hydrochloride
• 4-(β-Ala)-aminopyridine
• 3-amino-N-(pyridin-4-yl)propanamide hydrochloride
• 3-amino-N-(pyridin-4-yl)propanamidehydrochloride
• CS-0252884
• 90303-23-4
• EN300-61900
• 3-amino-N-pyridin-4-ylpropanamide;hydrochloride
• Z992716916
• AKOS008094729
• G36820

• Inchi： 1S/C8H11N3O.ClH/c9-4-1-8(12)11-7-2-5-10-6-3-7;/h2-3,5-6H,1,4,9H2,(H,10,11,12);1H
• InChI Key： QYKJUDCJMZDUDO-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN)NC1C=CN=CC=1

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 3-amino-N-(pyridin-4-yl)propanamide hydrochloride

3-Amino-N-(pyridin-4-yl)propanamide Hydrochloride (CAS No. 90303-23-4): A Comprehensive Overview

3-Amino-N-(pyridin-4-yl)propanamide hydrochloride (CAS No. 90303-23-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(aminomethyl)-N-(pyridin-4-yl)acetamide hydrochloride, has garnered attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 3-amino-N-(pyridin-4-yl)propanamide hydrochloride consists of an amine group, a pyridine ring, and an amide linkage, all of which contribute to its unique pharmacological profile. The presence of the pyridine ring imparts significant biological activity, making it a valuable scaffold for the design of bioactive molecules.

Recent studies have highlighted the importance of 3-amino-N-(pyridin-4-yl)propanamide hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a promising candidate for the treatment of chronic pain and inflammatory diseases.

In addition to its anti-inflammatory effects, 3-amino-N-(pyridin-4-yl)propanamide hydrochloride has been investigated for its potential as an anticonvulsant agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound effectively reduces seizure activity in animal models. This discovery opens up new avenues for the development of more effective anticonvulsant medications.

The synthesis of 3-amino-N-(pyridin-4-yl)propanamide hydrochloride is well-documented in the literature. One common method involves the reaction of 4-pyridinecarboxaldehyde with ammonia and acrylonitrile, followed by hydrolysis and acidification to form the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of 3-amino-N-(pyridin-4-yl)propanamide hydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 205°C to 207°C. The compound is highly soluble in water and polar organic solvents, which facilitates its use in various pharmaceutical formulations. Its high solubility is particularly advantageous for developing oral and injectable drug delivery systems.

In terms of safety and toxicity, studies have shown that 3-amino-N-(pyridin-4-yl)propanamide hydrochloride exhibits low toxicity at therapeutic doses. However, as with any pharmaceutical compound, it is essential to conduct thorough preclinical and clinical evaluations to ensure its safety and efficacy in human subjects.

The pharmacokinetic profile of 3-amino-N-(pyridin-4-yl)propanamide hydrochloride has been extensively studied. Research indicates that it has good oral bioavailability and a favorable distribution pattern within the body. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 3-amino-N-(pyridin-4-yl)propanamide hydrochloride (CAS No. 90303-23-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable tool for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field.